Cas no 217493-65-7 (Ethyl 2-(bromomethyl)-5-nitrobenzoate)
217493-65-7 structure
Product Name:Ethyl 2-(bromomethyl)-5-nitrobenzoate
CAS No:217493-65-7
MF:C10H10BrNO4
MW:288.094702243805
CID:1084316
PubChem ID:18510925
Update Time:2025-04-20
Ethyl 2-(bromomethyl)-5-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(bromomethyl)-5-nitrobenzoate
- 2-bromomethyl-5-nitrobenzoic acid ethyl ester
- Ethyl2-(bromomethyl)-5-nitrobenzoate
- SCHEMBL550921
- 217493-65-7
- YXHMZXMCXBDMJW-UHFFFAOYSA-N
-
- Inchi： 1S/C10H10BrNO4/c1-2-16-10(13)9-5-8(12(14)15)4-3-7(9)6-11/h3-5H,2,6H2,1H3
- InChI Key： YXHMZXMCXBDMJW-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(=CC=1C(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 286.97932g/mol
- Monoisotopic Mass: 286.97932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 72.1Ų
Ethyl 2-(bromomethyl)-5-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007824-250mg |
Ethyl 2-bromomethyl-5-nitrobenzoate |
217493-65-7 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A015007824-500mg |
Ethyl 2-bromomethyl-5-nitrobenzoate |
217493-65-7 | 97% | 500mg |
$815.00 | 2023-09-02 | |
| Alichem | A015007824-1g |
Ethyl 2-bromomethyl-5-nitrobenzoate |
217493-65-7 | 97% | 1g |
$1504.90 | 2023-09-02 | |
| Crysdot LLC | CD12095679-5g |
Ethyl 2-(bromomethyl)-5-nitrobenzoate |
217493-65-7 | 95+% | 5g |
$372 | 2024-07-24 | |
| Crysdot LLC | CD12095679-10g |
Ethyl 2-(bromomethyl)-5-nitrobenzoate |
217493-65-7 | 95+% | 10g |
$465 | 2024-07-24 | |
| Crysdot LLC | CD12095679-25g |
Ethyl 2-(bromomethyl)-5-nitrobenzoate |
217493-65-7 | 95+% | 25g |
$889 | 2024-07-24 |
Ethyl 2-(bromomethyl)-5-nitrobenzoate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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